Cas no 1936653-98-3 (2-(Ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one)
1936653-98-3 structure
Product Name:2-(Ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one
CAS No:1936653-98-3
MF:C7H10N2OS
MW:170.232100009918
CID:5715742
PubChem ID:131228428
Update Time:2023-10-15
2-(Ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(Ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one
- EN300-796270
- 1936653-98-3
- Ethanone, 2-(ethylamino)-1-(5-isothiazolyl)-
-
- Inchi: 1S/C7H10N2OS/c1-2-8-5-6(10)7-3-4-9-11-7/h3-4,8H,2,5H2,1H3
- InChI Key: GHPIDZXCKWNLSQ-UHFFFAOYSA-N
- SMILES: S1C(=CC=N1)C(CNCC)=O
Computed Properties
- Exact Mass: 170.05138412g/mol
- Monoisotopic Mass: 170.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- Density: 1.169±0.06 g/cm3(Predicted)
- Boiling Point: 207.6±32.0 °C(Predicted)
- pka: 6.82±0.10(Predicted)
2-(Ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-796270-0.05g |
2-(ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one |
1936653-98-3 | 95.0% | 0.05g |
$948.0 | 2025-03-21 | |
| Enamine | EN300-796270-0.1g |
2-(ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one |
1936653-98-3 | 95.0% | 0.1g |
$993.0 | 2025-03-21 | |
| Enamine | EN300-796270-0.25g |
2-(ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one |
1936653-98-3 | 95.0% | 0.25g |
$1038.0 | 2025-03-21 | |
| Enamine | EN300-796270-0.5g |
2-(ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one |
1936653-98-3 | 95.0% | 0.5g |
$1084.0 | 2025-03-21 | |
| Enamine | EN300-796270-1.0g |
2-(ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one |
1936653-98-3 | 95.0% | 1.0g |
$1129.0 | 2025-03-21 | |
| Enamine | EN300-796270-2.5g |
2-(ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one |
1936653-98-3 | 95.0% | 2.5g |
$2211.0 | 2025-03-21 | |
| Enamine | EN300-796270-5.0g |
2-(ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one |
1936653-98-3 | 95.0% | 5.0g |
$3273.0 | 2025-03-21 | |
| Enamine | EN300-796270-10.0g |
2-(ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one |
1936653-98-3 | 95.0% | 10.0g |
$4852.0 | 2025-03-21 |
2-(Ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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